Cas no 2377004-68-5 ((2S)-2-Amino-3-(4-chloropyridin-2-yl)propanoic acid;dihydrochloride)

• Product Name: (2S)-2-Amino-3-(4-chloropyridin-2-yl)propanoic acid;dihydrochloride
• CAS No: 2377004-68-5
• MF: C₈H₁₁Cl₃N₂O₂
• MW: 273.544139146805
• CID: 6602783
• PubChem ID: 145913711
• Update Time: 2025-06-29

(2S)-2-Amino-3-(4-chloropyridin-2-yl)propanoic acid;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-7439057
• 2377004-68-5
• (2S)-2-amino-3-(4-chloropyridin-2-yl)propanoic acid dihydrochloride
• (2S)-2-Amino-3-(4-chloropyridin-2-yl)propanoic acid;dihydrochloride

• Inchi： 1S/C8H9ClN2O2.2ClH/c9-5-1-2-11-6(3-5)4-7(10)8(12)13;;/h1-3,7H,4,10H2,(H,12,13);2*1H/t7-;;/m0../s1
• InChI Key： SRUNATAOTMXPNG-KLXURFKVSA-N
• SMILES： ClC1C=CN=C(C=1)C[C@@H](C(=O)O)N.Cl.Cl

Computed Properties

• Exact Mass: 271.988611g/mol
• Monoisotopic Mass: 271.988611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.2Ų

Additional information on (2S)-2-Amino-3-(4-chloropyridin-2-yl)propanoic acid;dihydrochloride

Compound CAS No: 2377004-68-5 - (2S)-2-Amino-3-(4-chloropyridin-2-yl)propanoic acid; dihydrochloride

The compound with CAS No: 2377004-68-5, known as (2S)-2-Amino-3-(4-chloropyridin-2-yl)propanoic acid; dihydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of an (S)-amino acid core with a substituted pyridine ring, making it a versatile building block for various biochemical and pharmaceutical studies.

Recent studies have highlighted the importance of (2S)-2-Amino-3-(4-chloropyridin-2-yl)propanoic acid; dihydrochloride in the design of peptide-based drugs. Its chiral center at the amino acid position ensures high specificity in interactions with biological targets, which is crucial for drug efficacy and reduced side effects. The presence of the 4-chloropyridin-2-yl group introduces additional functionality, enhancing the molecule's ability to participate in hydrogen bonding and other non-covalent interactions.

One of the most promising applications of this compound is in the development of antimicrobial agents. Research has shown that derivatives of this molecule exhibit potent activity against a range of bacterial and fungal pathogens. The dihydrochloride salt form is particularly advantageous for pharmaceutical formulations, as it improves solubility and bioavailability.

In addition to its therapeutic potential, (2S)-2-Amino-3-(4-chloropyridin-2-yl)propanoic acid; dihydrochloride has been utilized in peptide synthesis as a key intermediate. Its ability to form stable amide bonds under mild conditions makes it an ideal component in solid-phase synthesis protocols. This has led to its widespread use in academic and industrial settings for the construction of complex peptide libraries.

The synthesis of this compound involves a multi-step process, including asymmetric synthesis to achieve the desired stereochemistry at the amino acid center. Recent advancements in catalytic asymmetric methods have significantly improved the yield and enantiomeric excess of this compound, making it more accessible for large-scale production.

Furthermore, computational studies have provided valuable insights into the molecular dynamics of (2S)-2-Amino-3-(4-chloropyridin-2-yl)propanoic acid; dihydrochloride. Molecular docking simulations have revealed its potential to bind to various protein targets with high affinity, suggesting its role in modulating enzyme activity or receptor function.

In conclusion, (2S)-2-Amino-3-(4-chloropyridin-2-yl)propanoic acid; dihydrochloride (CAS No: 2377004-68-5) is a versatile and valuable compound with diverse applications in chemistry and pharmacology. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future drug discovery efforts.